11-chloro-3-(4-fluorobenzyl)-3,4,8,9-tetrahydro-2H-cyclopenta[3,4]chromeno[8,7-e][1,3]oxazin-6(7H)-one

Specification

• Molecular Formula: C21H17ClFNO3
• Molecular Weight: 385.8 g/mol
• IUPAC Name: 8-chloro-4-[(4-fluorophenyl)methyl]-6,17-dioxa-4-azatetracyclo[8.7.0.02,7.011,15]heptadeca-1,7,9,11(15)-tetraen-16-one
• Standard InChI: InChI=1S/C21H17ClFNO3/c22-18-8-16-14-2-1-3-15(14)21(25)27-19(16)17-10-24(11-26-20(17)18)9-12-4-6-13(23)7-5-12/h4-8H,1-3,9-11H2
• Standard InChI Key: KPHFLZLGCZHSBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C4CN(COC4=C(C=C23)Cl)CC5=CC=C(C=C5)F

Introduction

11-Chloro-3-(4-fluorobenzyl)-3,4,8,9-tetrahydro-2H-cyclopentachromeno[8,7-e]oxazin-6(7H)-one is a complex organic compound featuring a unique bicyclic structure that incorporates elements of chromene and oxazinone. This compound is characterized by its multiple functional groups, including a chloro group and a fluorobenzyl moiety, which contribute to its chemical properties and potential biological activities.

Synthesis

The synthesis of 11-chloro-3-(4-fluorobenzyl)-3,4,8,9-tetrahydro-2H-cyclopentachromeno[8,7-e]oxazin-6(7H)-one typically involves multi-step organic synthesis techniques. These methods may include condensation reactions, cyclization, and functional group transformations to achieve the desired structure.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity	Unique Aspects
12-Chloro-3-(2-fluorobenzyl)-3,4-dihydroisochromeno[3,4-f]benzoxazin-6-one	Similar chromene and oxazinone structure	Anticancer properties	Different halogen positioning
11-Bromo-5-fluorobenzo[b]furan	Contains furan ring	Antimicrobial activity	Lacks oxazinone structure
10-Chloro-2-(p-fluorobenzyl)quinazolin	Quinazoline core	Potential anticancer effects	Distinct core structure
11-Chloro-3-(4-fluorobenzyl)-3,4,8,9-tetrahydro-2H-cyclopentachromeno[8,7-e]oxazin-6(7H)-one	Cyclopentachromeno[8,7-e]oxazin-6(7H)-one backbone	Potential biological activities	Unique bicyclic structure